Cas no 2580242-40-4 (3-{(benzyloxy)carbonylamino}-2-(difluoromethyl)benzoic acid)
3-{(benzyloxy)carbonylamino}-2-(difluoromethyl)benzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2580242-40-4
- 3-{[(benzyloxy)carbonyl]amino}-2-(difluoromethyl)benzoic acid
- EN300-27728636
- 3-{(benzyloxy)carbonylamino}-2-(difluoromethyl)benzoic acid
-
- Inchi: 1S/C16H13F2NO4/c17-14(18)13-11(15(20)21)7-4-8-12(13)19-16(22)23-9-10-5-2-1-3-6-10/h1-8,14H,9H2,(H,19,22)(H,20,21)
- InChI Key: HNVCWHVLMHMDDO-UHFFFAOYSA-N
- SMILES: FC(C1C(C(=O)O)=CC=CC=1NC(=O)OCC1C=CC=CC=1)F
Computed Properties
- Exact Mass: 321.08126422g/mol
- Monoisotopic Mass: 321.08126422g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 23
- Rotatable Bond Count: 6
- Complexity: 413
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 75.6Ų
3-{(benzyloxy)carbonylamino}-2-(difluoromethyl)benzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-27728636-1g |
3-{[(benzyloxy)carbonyl]amino}-2-(difluoromethyl)benzoic acid |
2580242-40-4 | 1g |
$1172.0 | 2023-09-10 | ||
| Enamine | EN300-27728636-5g |
3-{[(benzyloxy)carbonyl]amino}-2-(difluoromethyl)benzoic acid |
2580242-40-4 | 5g |
$3396.0 | 2023-09-10 | ||
| Enamine | EN300-27728636-10g |
3-{[(benzyloxy)carbonyl]amino}-2-(difluoromethyl)benzoic acid |
2580242-40-4 | 10g |
$5037.0 | 2023-09-10 | ||
| Enamine | EN300-27728636-0.05g |
3-{[(benzyloxy)carbonyl]amino}-2-(difluoromethyl)benzoic acid |
2580242-40-4 | 95.0% | 0.05g |
$983.0 | 2025-03-19 | |
| Enamine | EN300-27728636-0.1g |
3-{[(benzyloxy)carbonyl]amino}-2-(difluoromethyl)benzoic acid |
2580242-40-4 | 95.0% | 0.1g |
$1031.0 | 2025-03-19 | |
| Enamine | EN300-27728636-0.25g |
3-{[(benzyloxy)carbonyl]amino}-2-(difluoromethyl)benzoic acid |
2580242-40-4 | 95.0% | 0.25g |
$1078.0 | 2025-03-19 | |
| Enamine | EN300-27728636-0.5g |
3-{[(benzyloxy)carbonyl]amino}-2-(difluoromethyl)benzoic acid |
2580242-40-4 | 95.0% | 0.5g |
$1124.0 | 2025-03-19 | |
| Enamine | EN300-27728636-1.0g |
3-{[(benzyloxy)carbonyl]amino}-2-(difluoromethyl)benzoic acid |
2580242-40-4 | 95.0% | 1.0g |
$1172.0 | 2025-03-19 | |
| Enamine | EN300-27728636-2.5g |
3-{[(benzyloxy)carbonyl]amino}-2-(difluoromethyl)benzoic acid |
2580242-40-4 | 95.0% | 2.5g |
$2295.0 | 2025-03-19 | |
| Enamine | EN300-27728636-5.0g |
3-{[(benzyloxy)carbonyl]amino}-2-(difluoromethyl)benzoic acid |
2580242-40-4 | 95.0% | 5.0g |
$3396.0 | 2025-03-19 |
3-{(benzyloxy)carbonylamino}-2-(difluoromethyl)benzoic acid Related Literature
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
Additional information on 3-{(benzyloxy)carbonylamino}-2-(difluoromethyl)benzoic acid
3-{(benzyloxy)carbonylamino}-2-(difluoromethyl)benzoic acid (CAS No. 2580242-40-4): A Comprehensive Overview
3-{(benzyloxy)carbonylamino}-2-(difluoromethyl)benzoic acid (CAS No. 2580242-40-4) is a multifaceted compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the development of novel drugs targeting specific biological pathways.
The molecular structure of 3-{(benzyloxy)carbonylamino}-2-(difluoromethyl)benzoic acid is composed of a benzoic acid core with a difluoromethyl substituent and a benzyloxycarbonyl-protected amino group. The presence of these functional groups imparts distinct chemical and biological properties to the molecule, making it an attractive candidate for further investigation.
Recent studies have highlighted the importance of fluorinated compounds in drug discovery due to their enhanced metabolic stability and improved pharmacokinetic profiles. The difluoromethyl group in 3-{(benzyloxy)carbonylamino}-2-(difluoromethyl)benzoic acid is particularly noteworthy, as it can significantly influence the compound's binding affinity and selectivity towards target proteins. This property is crucial for optimizing drug candidates with high therapeutic efficacy and reduced side effects.
In the context of medicinal chemistry, 3-{(benzyloxy)carbonylamino}-2-(difluoromethyl)benzoic acid has been explored for its potential as a lead compound in the development of inhibitors targeting specific enzymes and receptors. For instance, research has shown that this compound exhibits potent inhibitory activity against certain kinases, which are key players in various signaling pathways implicated in diseases such as cancer and inflammatory disorders.
The benzyloxycarbonyl (Cbz) protecting group in 3-{(benzyloxy)carbonylamino}-2-(difluoromethyl)benzoic acid serves to mask the amino functionality during synthetic manipulations, ensuring that the molecule remains stable and reactive under various conditions. This protecting group can be selectively removed under mild conditions, allowing for the introduction of additional functional groups or modifications to enhance the compound's biological activity.
In preclinical studies, 3-{(benzyloxy)carbonylamino}-2-(difluoromethyl)benzoic acid has demonstrated favorable pharmacological properties, including good solubility, stability, and bioavailability. These characteristics are essential for ensuring that the compound can effectively reach its intended target site within the body and exert its therapeutic effects.
The therapeutic potential of 3-{(benzyloxy)carbonylamino}-2-(difluoromethyl)benzoic acid extends beyond its direct inhibitory activity. Recent advancements in combinatorial chemistry and high-throughput screening have facilitated the identification of novel derivatives with enhanced potency and selectivity. These derivatives are being evaluated for their efficacy in treating a range of diseases, including neurodegenerative disorders, metabolic syndromes, and infectious diseases.
The synthesis of 3-{(benzyloxy)carbonylamino}-2-(difluoromethyl)benzoic acid involves a series of well-defined steps that can be readily adapted to large-scale production processes. The use of efficient synthetic routes ensures that the compound can be manufactured with high purity and yield, making it suitable for both research and commercial applications.
In conclusion, 3-{(benzyloxy)carbonylamino}-2-(difluoromethyl)benzoic acid (CAS No. 2580242-40-4) represents a promising lead compound in the field of medicinal chemistry. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development into novel therapeutic agents. Ongoing research continues to uncover new applications and optimizations for this compound, contributing to the advancement of drug discovery and development efforts.
2580242-40-4 (3-{(benzyloxy)carbonylamino}-2-(difluoromethyl)benzoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)